(S)-3-Amino-6,7-dihydroxyhydrocoumarin Hydrochloride

• IUPAC Name: (3S)-3-amino-6,7-dihydroxy-3,4-dihydrochromen-2-one;hydrochloride
• InChI: InChI=1S/C9H9NO4.ClH/c10-5-1-4-2-6(11)7(12)3-8(4)14-9(5)13;/h2-3,5,11-12H,1,10H2;1H/t5-;/m0./s1
• InChI Key: YVQRYXRJOZIZND-JEDNCBNOSA-N
• Canonical SMILES: C1C(C(=O)OC2=CC(=C(C=C21)O)O)N.Cl
• Isomeric SMILES: C1[C@@H](C(=O)OC2=CC(=C(C=C21)O)O)N.Cl
• Molecular Formula: C9H10ClNO4
• DSSTOX Substance ID: DTXSID20746993
• Molecular Weight: 231.63 g/mol
• CAS No.: 30033-29-5

Description

“(S)-3-Amino-6,7-dihydroxyhydrocoumarin Hydrochloride” is a hydrochloride salt of an amino hydrocoumarin compound. Hydrochlorides are acid salts resulting from the reaction of hydrochloric acid with an organic base. They are commonly used to improve the water solubility of organic compounds, which can be desirable for substances used in medications.

Molecular Structure Analysis

The molecular structure of similar compounds, such as coumarin derivatives, has been studied using various techniques. The coumarin moiety exhibits planarity in all the compounds with average dihedral angles between the pyran and fused benzene rings.

Chemical Reactions Analysis

The chemical reactions of hydrochlorides and similar compounds can be complex and depend on many factors. For instance, the Shinoda test is a chemical reaction used to detect the presence of flavones.

Scientific Research Applications

Overview of Coumarin Applications

• Chemical and Biological Properties : Coumarins are significant in synthetic organic chemistry and have diverse applications in the pharmaceutical, perfumery, and agrochemical industries. Hydroxycoumarins, in particular, are noted for their physical, chemical, and biological properties. Research emphasizes the importance of 3-hydroxycoumarin due to its chemical, photochemical, and biological attributes, suggesting potential areas of application for related compounds like (S)-3-Amino-6,7-dihydroxyhydrocoumarin Hydrochloride in genetics, pharmacology, and microbiology (Yoda, 2020).

• Synthetic Approaches : The synthesis of unsymmetrically substituted hydroxycoumarins, including methods that differentiate between hydroxy groups for selective modification, hints at the chemical versatility of coumarin derivatives for creating new molecules with tailored properties for specific research applications (Fatykhov et al., 2020).

• Anticancer and Antimicrobial Activities : Studies on coumarins have demonstrated their role in cancer treatment due to their ability to inhibit the release of Cyclin D1, a protein overexpressed in many cancers. Coumarins also show promise in antimicrobial applications, with effects against various pathogens, suggesting potential research avenues for this compound in developing therapeutic agents (Lacy & O’Kennedy, 2004).

• Antioxidant Activity : The antioxidant properties of coumarins, attributed to their structural features, indicate their utility in studying oxidative stress-related disorders and developing antioxidant therapies. The ability of coumarins to scavenge free radicals and chelate metal ions provides insight into their potential therapeutic applications (Torres et al., 2014).

• Pharmacokinetic and Pharmacological Properties : Isofraxidin, a hydroxycoumarin, showcases diverse biological and pharmacological activities, including anticancer, cardioprotective, and neuroprotective effects. Its pharmacokinetic profile, characterized by rapid absorption and multiple effects on inflammatory mediators, highlights the potential for this compound to be studied for similar multifaceted applications (Majnooni et al., 2020).

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. For similar compounds like hydroxylamine hydrochloride, safety data sheets provide information on hazards, precautions, and first aid measures.